Cas no 2680689-30-7 (4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid)
4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid
- EN300-28278581
- 2680689-30-7
- 4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid
-
- Inchi: 1S/C12H14N2O4/c1-3-4-18-12(17)14-7-9-6-13-10(11(15)16)5-8(9)2/h3,5-6H,1,4,7H2,2H3,(H,14,17)(H,15,16)
- InChI Key: RUGBEBVDIRNDGD-UHFFFAOYSA-N
- SMILES: O(CC=C)C(NCC1C=NC(C(=O)O)=CC=1C)=O
Computed Properties
- Exact Mass: 250.09535693g/mol
- Monoisotopic Mass: 250.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 88.5Ų
4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28278581-1g |
4-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid |
2680689-30-7 | 1g |
$1543.0 | 2023-09-09 | ||
| Enamine | EN300-28278581-5g |
4-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid |
2680689-30-7 | 5g |
$4475.0 | 2023-09-09 | ||
| Enamine | EN300-28278581-10g |
4-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid |
2680689-30-7 | 10g |
$6635.0 | 2023-09-09 | ||
| Enamine | EN300-28278581-0.05g |
4-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid |
2680689-30-7 | 95.0% | 0.05g |
$1296.0 | 2025-03-19 | |
| Enamine | EN300-28278581-0.1g |
4-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid |
2680689-30-7 | 95.0% | 0.1g |
$1357.0 | 2025-03-19 | |
| Enamine | EN300-28278581-0.25g |
4-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid |
2680689-30-7 | 95.0% | 0.25g |
$1420.0 | 2025-03-19 | |
| Enamine | EN300-28278581-0.5g |
4-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid |
2680689-30-7 | 95.0% | 0.5g |
$1482.0 | 2025-03-19 | |
| Enamine | EN300-28278581-1.0g |
4-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid |
2680689-30-7 | 95.0% | 1.0g |
$1543.0 | 2025-03-19 | |
| Enamine | EN300-28278581-2.5g |
4-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid |
2680689-30-7 | 95.0% | 2.5g |
$3025.0 | 2025-03-19 | |
| Enamine | EN300-28278581-5.0g |
4-methyl-5-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-2-carboxylic acid |
2680689-30-7 | 95.0% | 5.0g |
$4475.0 | 2025-03-19 |
4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid
4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid (CAS No. 2680689-30-7): An Emerging Compound in Pharmaceutical Research
4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid (CAS No. 2680689-30-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine carboxylic acids and is characterized by its substituted methyl, propenyl, and carbonylamino groups. The intricate arrangement of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various medical applications.
The chemical structure of 4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid is particularly noteworthy. The pyridine ring, a six-membered heterocyclic aromatic compound, provides a stable and rigid framework that can interact with various biological targets. The presence of the methyl group at the 4-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. The propenyl group at the 5-position introduces a double bond, which can participate in conjugation and affect the electronic properties of the molecule. The carbonylamino group, attached to the methyl substituent, adds a polar functional group that can form hydrogen bonds with biological macromolecules, enhancing its binding affinity.
Recent studies have explored the pharmacological properties of 4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including cardiovascular disorders and neurodegenerative conditions. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This property makes it a potential candidate for developing drugs to combat oxidative stress-related diseases.
The safety profile of 4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid is another important aspect of its evaluation. Preclinical studies have shown that it exhibits low toxicity and good tolerability in animal models. These findings are encouraging for its further development as a therapeutic agent. However, more extensive toxicological studies are needed to fully assess its safety in humans.
The synthesis of 4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid has been optimized using modern synthetic techniques. One common approach involves the reaction of 4-methylpyridine with an appropriate carbonyl compound followed by substitution with a propenyl derivative. This multi-step process allows for precise control over the final product's purity and yield, ensuring consistent quality for both research and commercial applications.
In conclusion, 4-methyl-5-{(propenyl-oxy)-carbonyl-amino}-methyl-pyridine carboxylic acid (CAS No. 2680689-30-7) represents an exciting advancement in pharmaceutical research. Its unique chemical structure and promising pharmacological properties make it a valuable candidate for further investigation and potential clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in addressing unmet medical needs in various disease areas.
2680689-30-7 (4-methyl-5-({(prop-2-en-1-yloxy)carbonylamino}methyl)pyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)